Cas no 6807-91-6 (Octadecanoic acid, 8-hydroxy-)

• Product Name: Octadecanoic acid, 8-hydroxy-
• CAS No: 6807-91-6
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 393726
• PubChem ID: 361944
• Update Time: 2025-04-19

Octadecanoic acid, 8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 8-hydroxy-
• 8-hydroxyoctadecanoic acid
• NCI60_007836
• NSC625429
• DTXSID40326993
• 8-hydroxy-octadecanoic acid
• CHEMBL1988700
• NSC-625429
• SCHEMBL1871980
• DL-8-hydroxy stearic acid
• 6807-91-6
• LMFA02000126

• Inchi： 1S/C18H36O3/c1-2-3-4-5-6-7-8-11-14-17(19)15-12-9-10-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
• InChI Key： YYWHSFVJGXJTKD-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC(=O)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 300.26658
• Monoisotopic Mass: 300.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids